Cas no 17299-19-3 (Cyclopropanesulfonicacid, 2-phenyl-, p-tolyl ester, trans- (8CI))

Cyclopropanesulfonicacid, 2-phenyl-, p-tolyl ester, trans- (8CI) structure
17299-19-3 structure
Product Name:Cyclopropanesulfonicacid, 2-phenyl-, p-tolyl ester, trans- (8CI)
CAS No:17299-19-3
MF:C16H16O3S
MW:288.361443519592
CID:225695
PubChem ID:284419
Update Time:2025-04-19

Cyclopropanesulfonicacid, 2-phenyl-, p-tolyl ester, trans- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanesulfonicacid, 2-phenyl-, p-tolyl ester, trans- (8CI)
    • (4-methylphenyl) 2-phenylcyclopropane-1-sulfonate
    • 4-methylphenyl 2-phenylcyclopropanesulfonate
    • AC1L60TI
    • AC1Q6XZ6
    • AG-J-74422
    • AR-1G3785
    • CTK4D4446
    • NSC140235
    • p-Tolyl-trans-2-phenyl-cyclopropansulfonat
    • DTXSID60300972
    • 17299-19-3
    • NSC-140235
    • Inchi: 1S/C16H16O3S/c1-12-7-9-14(10-8-12)19-20(17,18)16-11-15(16)13-5-3-2-4-6-13/h2-10,15-16H,11H2,1H3
    • InChI Key: XXSJWKJMVZOCQR-UHFFFAOYSA-N
    • SMILES: S(C1CC1C1C=CC=CC=1)(=O)(=O)OC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 288.08208
  • Monoisotopic Mass: 288.08201554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 43.37
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